Cas no 1032282-87-3 (4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol
• CAS No: 1032282-87-3
• MF: C₁₂H₁₂N₆OS
• MW: 288.328279495239
• CID: 5176112
• PubChem ID: 16637164
• Update Time: 2026-03-05

4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-[5-(4-methoxyphenyl)-1H-pyrazol-3-yl]-
• 4-Amino-5-[3-(4-methoxyphenyl)-1h-pyrazol-5-yl]-4h-1,2,4-triazole-3-thiol
• 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C12H12N6OS/c1-19-8-4-2-7(3-5-8)9-6-10(15-14-9)11-16-17-12(20)18(11)13/h2-6H,13H2,1H3,(H,14,15)(H,17,20)
• InChI Key： GOOLLRHCPYPZOI-UHFFFAOYSA-N
• SMILES： N1=C(C2C=C(C3=CC=C(OC)C=C3)NN=2)N(N)C(=S)N1

Additional information on 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol (CAS No. 1032282-87-3)

The compound 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol (CAS No. 1032282-87-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining pyrazole and triazole rings, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of 4-methoxyphenyl and thiol groups further enhances its reactivity and binding affinity, opening doors to diverse applications.

In recent years, the demand for heterocyclic compounds like 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antioxidant agent, aligning with the growing focus on targeted therapies and oxidative stress management. The compound’s CAS No. 1032282-87-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol involves multi-step reactions, often starting from hydrazine derivatives and carbonyl compounds. Its thiol group allows for further functionalization, making it a versatile intermediate in organic synthesis. This adaptability is crucial for industries exploring customized molecular scaffolds, a trending topic in high-throughput screening and combinatorial chemistry.

From an analytical perspective, CAS No. 1032282-87-3 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structure, while high-performance liquid chromatography (HPLC) ensures purity—a critical factor for pharmaceutical-grade compounds. These analytical methods are frequently discussed in forums focusing on quality control and regulatory compliance, highlighting the compound’s alignment with industry standards.

Beyond pharmaceuticals, 4-amino-5-3-(4-methoxyphenyl)-1H-pyrazol-5-yl-4H-1,2,4-triazole-3-thiol has potential applications in agrochemicals. Its structural motifs resemble those of plant growth regulators and pesticide intermediates, addressing the global need for sustainable agriculture. This connection to green chemistry resonates with current searches on eco-friendly crop protection and biodegradable chemicals.

In summary, CAS No. 1032282-87-3 represents a promising candidate for multidisciplinary research. Its pyrazole-triazole hybrid core, coupled with functional groups like methoxy and thiol, offers a rich platform for innovation. As interest grows in precision medicine and sustainable chemistry, this compound is poised to remain a focal point in scientific and industrial advancements.